Cas no 1443980-90-2 (2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid)

• Product Name: 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid
• CAS No: 1443980-90-2
• CID: 4600118
• PubChem ID: 71758483
• Update Time: 2025-06-15

2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid

Introduction to 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid (CAS No. 1443980-90-2)

2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid, identified by the chemical identifier CAS No. 1443980-90-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered attention due to its potential biological activity and synthetic utility. The compound features a substituted piperidine core, which is a common motif in drug discovery, combined with an ester-like functionality at the carboxyl position, making it a versatile intermediate for further chemical modifications.

The molecular structure of 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid consists of a six-membered piperidine ring substituted at the 2-position with an isobutyl group and at the 6-position with an oxo (ketone) group. The carboxylic acid functionality is located at the 4-position of the ring. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both hydrophobic and polar regions in its structure suggests that it may be capable of engaging with a variety of biological receptors, making it a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate biological pathways effectively. The 6-oxopiperidine moiety, in particular, has been shown to enhance binding affinity and selectivity in several drug candidates. For instance, studies have demonstrated that modifications at the 2- and 6-positions of the piperidine ring can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced toxicity. The compound CAS No. 1443980-90-2 represents an advanced scaffold that builds upon these findings, incorporating structural elements known to enhance drug-like properties.

One of the key areas where 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid shows promise is in the development of small-molecule inhibitors for therapeutic targets. Piperidine derivatives have been successfully incorporated into drugs targeting enzymes such as kinases and proteases, which are often implicated in various diseases including cancer and inflammatory disorders. The oxo group at the 6-position can serve as a hydrogen bond acceptor, improving interactions with polar residues in protein binding pockets, while the isobutyl group at the 2-position contributes to hydrophobic interactions. This balance of functional groups makes the compound an attractive starting point for designing molecules with enhanced binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like CAS No. 1443980-90-2 with high accuracy. Molecular docking studies have been performed using various computational platforms to evaluate its potential interactions with target proteins. These studies suggest that the compound can effectively bind to active sites of enzymes involved in disease pathways, potentially leading to the development of novel therapeutics. Additionally, virtual screening techniques have been employed to identify additional analogs of this compound that may exhibit even greater potency or selectivity.

The synthesis of 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid represents a significant achievement in synthetic organic chemistry. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps include functional group transformations such as oxidation and esterification, as well as ring-closing reactions to form the piperidine core. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes, reducing waste and improving scalability.

In conclusion, CAS No. 1443980-90-2, specifically referred to as 2-(2-methylpropyl)-6-oxopiperidine-4-carboxylic acid, is a compound with considerable potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into therapeutic agents targeting various diseases. The combination of experimental synthesis techniques and computational studies provides a robust framework for exploring its biological activity and optimizing its pharmacological properties.